Cas no 1038864-27-5 (1-acetyl-1H-Indole-5-carboxaldehyde)

• Product Name: 1-acetyl-1H-Indole-5-carboxaldehyde
• CAS No: 1038864-27-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1097158
• PubChem ID: 24905443
• Update Time: 2025-04-20

1-acetyl-1H-Indole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1H-Indole-5-carboxaldehyde
• 1038864-27-5
• DB-162163

• Inchi： 1S/C11H9NO2/c1-8(14)12-5-4-10-6-9(7-13)2-3-11(10)12/h2-7H,1H3
• InChI Key： ORUOEULTOMRIMW-UHFFFAOYSA-N
• SMILES： CC(N1C2C(=CC(=CC=2)C=O)C=C1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles